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Compound of Interest

Compound Name: Violanthin

Cat. No.: B1200089

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential safety
and logistical information for the proper disposal of Violanthin, a naturally occurring flavonoid
glycoside.

Violanthin: Chemical and Physical Properties

A thorough understanding of a compound's properties is the first step toward safe disposal. The
table below summarizes the key quantitative data for Violanthin.

Property Value Source
Molecular Formula C27H30014 [1](2--INVALID-LINK--
Molecular Weight 578.52 g/mol [3](--INVALID-LINK--)

- Soluble in DMSO. Slightly
Solubility ] [3](4--INVALID-LINK--
soluble in water.

pKa (predicted) 5.70 + 0.40 [5](--INVALID-LINK--)

Experimental Protocols: Safe Disposal Procedures

While a specific Safety Data Sheet (SDS) for Violanthin outlining disposal procedures is not
readily available, its chemical properties as a non-hazardous flavonoid glycoside allow for the
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formulation of a safe disposal plan based on general laboratory best practices.

Step 1: Personal Protective Equipment (PPE)

Before handling Violanthin, ensure appropriate PPE is worn, including:

o Safety glasses or goggles

e Laboratory coat

 Nitrile gloves

Step 2: Waste Characterization

Characterize the Violanthin waste. Is it a pure solid, a solution in Dimethyl Sulfoxide (DMSO),
or an aqueous solution? The disposal route will depend on the form of the waste.

Step 3: Disposal of Solid Violanthin

For small quantities of solid Violanthin that are uncontaminated with hazardous materials,
disposal as non-hazardous solid waste is appropriate.

e Ensure the Violanthin is in a sealed, clearly labeled container. The label should include the
name "Violanthin" and state that it is non-hazardous.

o Dispose of the container in the designated laboratory solid waste stream, following your
institution's specific guidelines for non-hazardous chemical waste.

Step 4: Disposal of Violanthin in DMSO Solution

Solutions of Violanthin in DMSO must be treated as organic solvent waste.

o Collect the Violanthin-DMSO solution in a designated, sealed, and clearly labeled waste
container for flammable organic solvents.

e The label must indicate "Hazardous Waste," list all components (Violanthin and Dimethyl
Sulfoxide), and include the approximate concentrations.
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» Store the waste container in a designated satellite accumulation area away from sources of
ignition.

e Arrange for disposal through your institution's hazardous waste management program.
Step 5: Disposal of Aqueous Violanthin Solutions

For dilute, non-hazardous aqueous solutions of Violanthin, disposal down the sanitary sewer
may be permissible, subject to local regulations.

o Check Local Regulations: Always consult your institution's Environmental Health and Safety
(EHS) office and local wastewater regulations before disposing of any chemical down the
drain.

o Neutralization: If the solution is acidic or basic, neutralize it to a pH between 6.0 and 8.0.

 Dilution: Flush the neutralized solution down the drain with copious amounts of water (at
least 20 times the volume of the solution).

Violanthin Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of
Violanthin waste.
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Caption: Decision flowchart for the proper disposal of Violanthin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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